2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H20N2O2S/c1-4-16(2,3)12-5-7-13(8-6-12)20-11-14(19)18-15-17-9-10-21-15/h5-10H,4,11H2,1-3H3,(H,17,18,19)
• InChI Key: NBWAXDWBBGWLJZ-UHFFFAOYSA-N
• SMILES: CCC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=NC=CS2

Description

2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has been of interest to scientific researchers due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, it is thought to exert its antifungal activity by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. Its anticancer activity may be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide has been shown to have several biochemical and physiological effects. In addition to its antifungal and anticancer activities, it has been found to have antioxidant properties and to inhibit the activity of certain enzymes, such as acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its broad spectrum of activity against various fungal species. Additionally, its ability to induce apoptosis in cancer cells makes it a promising candidate for further investigation as a potential cancer therapeutic. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide. One area of interest is its potential as a therapeutic agent for other diseases, such as Alzheimer's disease, due to its ability to inhibit the activity of acetylcholinesterase. Additionally, further investigation into its mechanism of action may provide insight into its potential as a therapeutic agent for other diseases. Finally, the development of analogs of 2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide may lead to the discovery of compounds with improved activity and fewer limitations.

Synthesis Methods

The synthesis of 2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide involves the reaction of 2-(2-methylbutan-2-yl)phenol with 2-bromoacetylthiazole in the presence of a base such as sodium hydride. The resulting intermediate is then treated with an amine, such as ammonia or an amide, to yield the final product.

Scientific Research Applications

2-[4-(2-methylbutan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide has been studied for its potential applications in various fields. One area of interest is its antifungal activity, as it has been shown to inhibit the growth of several fungal species. Additionally, it has been investigated for its potential as a therapeutic agent for cancer, as it has been found to induce apoptosis in cancer cells.